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Compound of Interest

Compound Name: Galeterone

Cat. No.: B1683757

Essential Safety and Handling Guide for Galeterone

This guide provides crucial safety, handling, and disposal information for researchers,
scientists, and drug development professionals working with Galeterone. The following
procedural guidance is designed to ensure the safe management of this compound within a
laboratory setting.

Hazard Identification and Safety Precautions

Galeterone is a compound that requires careful handling due to its potential health risks. It is
classified with the following hazards:

o Reproductive Toxicity: Suspected of damaging fertility or the unborn child (H361).[1][2]
o Acute Oral Toxicity: Harmful if swallowed (H302).[3]

e Agquatic Hazard: Very toxic to aquatic life with long-lasting effects (H410).[3]

Given these hazards, it is imperative to adhere to the following precautionary statements:
o Obtain special instructions before use.[1]

» Do not handle until all safety precautions have been read and understood.[1]

» Wash skin thoroughly after handling.[3]
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e Do not eat, drink, or smoke when using this product.[3]

e Avoid release to the environment.[3]

Personal Protective Equipment (PPE)

A comprehensive PPE strategy is the first line of defense to protect laboratory personnel from

exposure. The use of appropriate PPE is mandatory when handling Galeterone in any form

(solid or in solution).

Task

Required Personal Protective Equipment

Handling Solid Compound (Weighing,
Aliguoting)

- Gloves: Two pairs of chemotherapy-rated
gloves.[4] - Gown: A disposable gown resistant
to hazardous drugs.[4] - Eye/Face Protection:
Safety goggles and a face shield. - Respiratory
Protection: An N95 respirator or higher,
especially when handling powders outside of a

containment system.[4]

Preparing Solutions

- Gloves: Two pairs of chemotherapy-rated
gloves.[4] - Gown: A disposable gown resistant
to hazardous drugs.[4] - Eye/Face Protection:

Chemical splash goggles and a face shield.[5]

Administering to Animals

- Gloves: Two pairs of chemotherapy-rated
gloves.[4] - Gown: A disposable gown resistant
to hazardous drugs.[4] - Eye/Face Protection:

Safety goggles and a face shield.

Cleaning & Decontamination

- Gloves: Two pairs of heavy-duty,
chemotherapy-rated gloves. - Gown: A
disposable, fluid-resistant gown. - Eye/Face
Protection: Chemical splash goggles and a face
shield.

Waste Disposal

- Gloves: Two pairs of chemotherapy-rated
gloves. - Gown: A disposable gown. - Eye/Face

Protection: Safety goggles.
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Note: All disposable PPE should not be reused and must be disposed of as hazardous waste
after handling the compound.[4]

Operational and Disposal Plans

A clear, step-by-step workflow is essential for minimizing risk. The following protocols for
handling, storage, and disposal must be strictly followed.

Experimental Protocol: Safe Handling Workflow

e Preparation and Planning:
o Review the Safety Data Sheet (SDS) for Galeterone before beginning any work.[6]
o Ensure all necessary PPE is available and in good condition.

o Prepare the designated work area, preferably a certified chemical fume hood or a Class Il
Biosafety Cabinet, by covering the surface with absorbent, plastic-backed pads.[7]

» Handling the Solid Compound:

o Perform all manipulations of Galeterone powder, such as weighing, within a containment
device like a chemical fume hood or a ventilated balance enclosure to prevent aerosol
formation.[3]

o Use dedicated spatulas and weighing boats.

o Clean all equipment used with the solid compound immediately after use.
e Preparing Stock Solutions:

o Prepare solutions in a chemical fume hood.

o Add the solvent to the powdered Galeterone slowly to avoid splashing.

o The container with the stock solution must be clearly labeled with the compound name,
concentration, solvent, date, and appropriate hazard symbols.

e Storage:
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o Store Galeterone in a locked, designated area.[1]
o Keep the container tightly sealed in a cool, well-ventilated space.[3]

o Recommended storage temperature for the powder is -20°C.[3] For solutions in solvent,
storage at -80°C may be required.[3]

Spill Management

In case of a spill, evacuate the immediate area and alert others. Only personnel trained in
hazardous spill cleanup should proceed.

Don the appropriate PPE (two pairs of gloves, gown, eye protection, and a respirator).

Cover the spill with absorbent material, working from the outside in.

Clean the area with a suitable deactivating agent, followed by a detergent and water.

Collect all cleanup materials in a sealed, labeled hazardous waste container.

Disposal Plan

All waste contaminated with Galeterone must be treated as hazardous chemical waste.

o Solid Waste: Used PPE, absorbent pads, and any other contaminated disposable items
should be collected in a designated, sealed, and clearly labeled hazardous waste container.

[6]

e Liquid Waste: Unused solutions containing Galeterone must be collected in a separate,
sealed, and labeled hazardous waste container. Do not pour Galeterone waste down the
drain, as it is very toxic to aquatic life.[1][3]

e Sharps: Syringes and needles must be disposed of in a designated sharps container for
hazardous chemical waste.[6]

» Disposal: All waste must be disposed of through an approved waste disposal plant or a
certified hazardous waste management service.[3][6]
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Quantitative Data

The following table summarizes key quantitative information for Galeterone.

Property Value Reference
Molecular Formula C26H32N20 [3][8]
Molecular Weight 388.55 g/mol [3]

CAS Number 851983-85-2 [11[3]
Purity =>98% (HPLC)

Storage Temperature

-20°C (Powder)

[3]

Solubility (DMSO) 20 mg/mL [8]
Solubility (Ethanol) 20 mg/mL [8]
Solubility (DMF) 30 mg/mL [8]

Workflow Visualization

The following diagram illustrates the required workflow for safely handling Galeterone from

receipt to disposal.
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Caption: Logical workflow for the safe handling of Galeterone.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com
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